Cas no 2169178-40-7 (2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol)

• Product Name: 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol
• CAS No: 2169178-40-7
• MF: C₉H₁₁BrOS
• MW: 247.152040719986
• CID: 6307640
• PubChem ID: 165778042
• Update Time: 2025-05-25

2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol
• 2169178-40-7
• EN300-1627355
• 2-[(2-bromothiophen-3-yl)methyl]cyclobutan-1-ol

• Inchi： 1S/C9H11BrOS/c10-9-7(3-4-12-9)5-6-1-2-8(6)11/h3-4,6,8,11H,1-2,5H2
• InChI Key： SHAKEOIPQUTFDL-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CS1)CC1CCC1O

Computed Properties

• Exact Mass: 245.97140g/mol
• Monoisotopic Mass: 245.97140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 48.5Ų

Additional information on 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol

Recent Advances in the Study of 2-(2-Bromothiophen-3-yl)methylcyclobutan-1-ol (CAS: 2169178-40-7)

The compound 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol (CAS: 2169178-40-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the synthetic versatility of 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol, which serves as a key intermediate in the preparation of more complex molecules. The presence of both a bromothiophene and a cyclobutanol moiety in its structure makes it a valuable building block for the development of novel pharmacophores. Researchers have successfully employed this compound in the synthesis of various heterocyclic derivatives, which exhibit promising biological activities, including antimicrobial and anti-inflammatory properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol exhibits moderate inhibitory effects against certain bacterial strains, particularly Gram-positive organisms. The mechanism of action is believed to involve interference with bacterial cell wall synthesis, although further studies are required to elucidate the exact molecular targets. Additionally, the compound has shown potential as a scaffold for the development of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways.

From a medicinal chemistry perspective, the structural features of 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol offer opportunities for further optimization. Recent computational studies have explored its binding affinity to various protein targets, providing insights into potential modifications to enhance its pharmacological properties. For instance, the introduction of substituents on the cyclobutanol ring has been shown to improve solubility and bioavailability, addressing some of the challenges associated with its drug-like properties.

In conclusion, 2-(2-bromothiophen-3-yl)methylcyclobutan-1-ol (CAS: 2169178-40-7) represents a promising candidate for further investigation in drug discovery. Its synthetic accessibility, combined with its demonstrated biological activities, positions it as a valuable tool for the development of novel therapeutic agents. Future research should focus on expanding the scope of its applications, optimizing its pharmacological profile, and exploring its potential in combination therapies.